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Compound of Interest

Compound Name: 1-Bromo-3-chloropropane

Cat. No.: B140262

Physical Properties of 1-Bromo-3-
chloropropane: A Technical Guide

This guide provides an in-depth overview of the key physical properties of 1-Bromo-3-
chloropropane, specifically its boiling point and density. It is intended for researchers,
scientists, and professionals in drug development who require precise and reliable data for
their work. This document outlines the experimentally determined values for these properties
and describes the methodologies for their measurement.

Core Physical Properties

1-Bromo-3-chloropropane, a colorless liquid, is a valuable reagent in various chemical
syntheses.[1] Its physical characteristics are crucial for handling, reaction setup, and
purification processes.

Data Summary

The boiling point and density of 1-Bromo-3-chloropropane have been determined and
reported across various chemical data sources. A summary of these values is presented below
for easy reference and comparison.
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Physical Property Value Conditions Source
Boiling Point 143.3°C at 760 mmHg PubChem|[1]
142.0°Cto 145.0 °C Not specified Thermo Scientific[2]

144-145 °C Zitts;tandard pressure Sigma-Aldrich[3]

143.3 °C Not specified Wikipedia[4]

Density 1.5969 g/cm3 at 20 °C/4 °C PubChem[1]
1.5900 g/mL Not specified Thermo Scientific[2]

1.592 g/mL at 25 °C (lit.) Sigma-Aldrich[3]

1.537 g/mL Not specified Nova International[5]

Experimental Protocols

The determination of the boiling point and density of a liquid compound like 1-Bromo-3-
chloropropane requires precise and standardized experimental procedures. The following
sections detail common methodologies employed for these measurements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[6] For accurate determination, methods such as simple distillation and the micro-
boiling point method are commonly used.[7][8]

Simple Distillation Method:
This method is suitable when a sufficient quantity of the liquid (typically >5 mL) is available.[6]

o Apparatus Setup: A distillation flask is filled with the liquid (1-Bromo-3-chloropropane) and
a few boiling chips to ensure smooth boiling. The flask is connected to a condenser, and a
thermometer is placed such that its bulb is just below the side arm of the flask, ensuring it
measures the temperature of the vapor that is distilling.
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e Heating: The flask is gently heated. As the liquid boils, the vapor rises, and its temperature is
recorded by the thermometer.

o Data Collection: The temperature is monitored, and the boiling point is recorded as the
temperature at which the vapor temperature remains constant while the liquid is distilling.[7]
It is crucial to also record the atmospheric pressure at the time of the experiment, as boiling
point is pressure-dependent.[6]

Micro-Boiling Point Method (Thiele Tube):
This method is ideal for small sample volumes.[8]

o Sample Preparation: A small amount of the liquid is placed in a fusion tube. A capillary tube,
sealed at one end, is inverted and placed inside the fusion tube containing the liquid.

e Apparatus Setup: The fusion tube is attached to a thermometer and placed in a Thiele tube
containing a high-boiling point liquid (e.g., mineral oil).

e Heating and Observation: The Thiele tube is gently heated. As the temperature rises, a
stream of bubbles will emerge from the open end of the capillary tube.

» Boiling Point Determination: The heating is stopped, and the liquid is allowed to cool. The
boiling point is the temperature at which the liquid just begins to enter the capillary tube.[8]

Determination of Density

Density is a fundamental physical property defined as the mass of a substance per unit
volume.

Using a Graduated Cylinder and Balance:
This is a straightforward method for determining density.[9][10]

e Mass Measurement of Empty Cylinder: An empty, dry graduated cylinder is weighed on an
electronic balance, and its mass is recorded.[10]

¢ Volume Measurement: A known volume of 1-Bromo-3-chloropropane is added to the
graduated cylinder. The volume is read from the bottom of the meniscus.
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e Mass Measurement of Cylinder with Liquid: The graduated cylinder containing the liquid is
reweighed, and the mass is recorded.

e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
cylinder from the mass of the cylinder with the liquid. The density is then calculated by
dividing the mass of the liquid by its volume.[9]

Using a Pycnometer (Density Bottle):
For higher precision, a pycnometer is used.

o Calibration: The mass of the clean, dry pycnometer is determined. It is then filled with a
reference liquid of known density (e.g., distilled water) at a specific temperature, and its
mass is measured again. This allows for the precise determination of the pycnometer's
volume.

o Measurement with Sample: The pycnometer is emptied, dried, and then filled with 1-Bromo-
3-chloropropane. Its mass is measured at the same temperature.

o Calculation: The mass of the 1-Bromo-3-chloropropane is determined by subtracting the
mass of the empty pycnometer. The density is then calculated by dividing the mass of the
sample by the known volume of the pycnometer.

Visualized Experimental Workflows

To further clarify the experimental procedures, the following diagrams illustrate the logical flow
of the determination of boiling point and density.
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Workflow for Boiling Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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